3-(4-Phenoxyphenylaminomethyl)pyridine

• Molecular Formula: C18H16N2O
• Molecular Weight: 276.3 g/mol
• IUPAC Name: 4-phenoxy-N-(pyridin-3-ylmethyl)aniline
• InChI: InChI=1S/C18H16N2O/c1-2-6-17(7-3-1)21-18-10-8-16(9-11-18)20-14-15-5-4-12-19-13-15/h1-13,20H,14H2
• InChI Key: OMORHGQIWSNZKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NCC3=CN=CC=C3

Description

3-(4-Phenoxyphenylaminomethyl)pyridine is a pyridine-based compound featuring a phenoxyphenylaminomethyl substituent at the 3-position of the pyridine ring. This structure combines aromatic, ether, and amine functionalities, making it a candidate for diverse applications in medicinal chemistry and materials science.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogs and their substituent-driven differences:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight	Melting Point (°C)	Key Functional Groups
3-(4-Phenoxyphenylaminomethyl)pyridine	4-Phenoxyphenylaminomethyl	Not provided	~350–400 (est.)	Not reported	Pyridine, ether, amine
3-(4-Bromophenyl)pyridine	4-Bromophenyl	C₁₁H₈BrN	234.09	38–42	Pyridine, bromo
3-(5-Phenyl-2H-tetrazol-2-yl)pyridine	Tetrazole-linked phenyl	C₁₂H₉N₅	223.23	Not reported	Pyridine, tetrazole
2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)-1-(4-substituted phenyl)pyridine	Chloro, methoxy, nitro, etc.	C₃₁H₂₉ClN₄O₂	525.0	288–292	Pyridine, chloro, cyano, carbonyl
3-Phenyl-4-propylpyridine	Phenyl, propyl	C₁₄H₁₅N	197.28	Not reported	Pyridine, alkyl chain

Key Observations :

• Substituent Diversity: The presence of electron-withdrawing groups (e.g., -Cl, -NO₂) or electron-donating groups (e.g., -OCH₃) significantly alters melting points and solubility. For example, bromophenyl-substituted pyridine (38–42°C) has a much lower melting point than chloro-cyano derivatives (288–292°C) due to reduced intermolecular interactions .
• Biological Activity: Tetrazole-containing analogs (e.g., 3-(5-Phenyl-2H-tetrazol-2-yl)pyridine) exhibit multi-target activities, including analgesic and receptor antagonism, suggesting that the target compound’s phenoxyphenylaminomethyl group may similarly modulate biological pathways .

Spectroscopic and Analytical Data

Infrared (IR) Spectroscopy :

• Cyano (-CN): Absorptions at ~2200 cm⁻¹ (e.g., 2201 cm⁻¹ in Q12 ).
• Carbonyl (C=O) : Peaks at ~1668 cm⁻¹.
• Aromatic C-H : Stretching at ~3035 cm⁻¹.

¹H NMR :

• Aromatic Protons : δ 7.18–7.79 ppm (Q12 ).
• Methoxy (-OCH₃) : Singlet at δ 3.82 ppm.
• Amine (-NH₂) : δ 5.39 ppm.

These patterns are consistent across pyridine derivatives, with shifts depending on substituent electronic effects.